{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid

Specification

• CAS No.: 743452-47-3
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.31
• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• Standard InChI: InChI=1S/C12H13N3O3S/c1-8-13-14-12(19-7-11(16)17)15(8)9-3-5-10(18-2)6-4-9/h3-6H,7H2,1-2H3,(H,16,17)
• Standard InChI Key: WJPWRRYJONISQJ-UHFFFAOYSA-N
• SMILES: CC1=NN=C(N1C2=CC=C(C=C2)OC)SCC(=O)O

Introduction

{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid, also known as 2-{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid, is a complex organic compound with a molecular formula of C12H13N3O3S and a molecular weight of approximately 279.32 g/mol. This compound belongs to the class of triazoles, which are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step chemical reactions. Although specific synthesis protocols for {[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid are not detailed in the available literature, compounds with similar structures often require the use of starting materials such as substituted phenyl aldehydes and other reagents. The synthesis process may involve temperature control, pH adjustments, and the use of solvents or catalysts to facilitate reactions.

Biological Activities and Potential Applications

While specific biological activities of {[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid are not extensively documented, compounds within the triazole class have shown promise in various therapeutic areas. For instance, triazoles are known for their antimicrobial and anti-inflammatory properties, and some derivatives have been explored for anticancer activities.

Safety and Handling

{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid may pose skin and eye irritation risks, as indicated by safety warnings associated with similar compounds. Proper handling and safety precautions are recommended when working with this compound.